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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl (E)-octadec-9-enoate, the methyl ester of elaidic acid, is a monounsaturated fatty acid
ester with emerging significance in biochemical research and potential applications in drug
development. Its trans-isomeric configuration distinguishes it from its cis-counterpart, methyl
oleate, and imparts unique physicochemical and biological properties. This technical guide
provides a comprehensive overview of methyl (E)-octadec-9-enoate, including its structural
characteristics, synthesis, and analytical methodologies. A significant focus is placed on its
potential as an anti-inflammatory and anticancer agent, with detailed summaries of quantitative
data from studies on structurally related compounds, proposed signaling pathways, and
experimental protocols. This document is intended to serve as a foundational resource for
researchers investigating the therapeutic potential of this and other trans-fatty acid esters.

Structural and Physicochemical Properties

Methyl (E)-octadec-9-enoate is characterized by an 18-carbon chain with a single double bond
in the trans configuration at the ninth carbon. This seemingly subtle structural difference from
the cis-isomer, methyl oleate, results in a more linear molecular shape, leading to a higher
melting point and different packing properties in biological membranes.
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Property Value Reference
Molecular Formula C19H3602 [1]
Molecular Weight 296.49 g/mol [1]

CAS Number 1937-62-8 [1]
Appearance Colorless liquid or white solid

IUPAC Name methyl (E)-octadec-9-enoate [1]

Methyl elaidate, Methyl trans-
Synonyms [1]
9-octadecenoate

Synthesis and Analysis
Synthesis via Metathesis

A common method for the synthesis of methyl (E)-octadec-9-enoate is through the self-
metathesis of its cis-isomer, methyl oleate, utilizing a Grubbs' second-generation catalyst. This
reaction yields a mixture of products, including the desired trans-isomer.

Experimental Protocol: Self-Metathesis of Methyl Oleate

o Reaction Setup: Dissolve methyl oleate (cis-isomer) in dry dichloromethane (DCM) in a two-
necked round-bottom flask under a nitrogen atmosphere.

o Catalyst Addition: Add Grubbs' second-generation catalyst dissolved in dry DCM to the
reaction mixture using a syringe.

e Reaction Conditions: Heat the mixture at 40-45 °C for 15 hours.

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) with a
hexane:ethyl acetate (90:10, v/v) mobile phase.

o Work-up: Upon completion, wash the reaction mixture with ethyl acetate and pass it through

anhydrous sodium sulfate.
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 Purification: Remove the solvent using a rotary evaporator and dry under reduced pressure
to obtain the metathesized products. The desired (E)-isomer can be separated from the
product mixture using column chromatography.

Logical Workflow for Metathesis Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl (E)-octadec-9-
enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584811#structural-formula-of-methyl-e-octadec-9-
enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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